Cas no 1255527-73-1 (methyl 3-methyl-1H-indole-4-carboxylate)

• Product Name: methyl 3-methyl-1H-indole-4-carboxylate
• CAS No: 1255527-73-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1103258
• PubChem ID: 66954142
• Update Time: 2025-09-18

methyl 3-methyl-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Indole-4-carboxylic acid methyl ester
• methyl 3-methyl-1H-indole-4-carboxylate
• 1255527-73-1
• SCHEMBL1223596
• SB14939
• DA-32672

• Inchi： 1S/C11H11NO2/c1-7-6-12-9-5-3-4-8(10(7)9)11(13)14-2/h3-6,12H,1-2H3
• InChI Key： OQNMCYLZSPPKLE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1C(C)=CN2)=O

Computed Properties

• Exact Mass: 189.079
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids